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Compound of Interest

Compound Name: 8-Isomulberrin hydrate
CAS No.: 1432063-35-8
Cat. No.: B1158073

Get Quote

Compound Identity & Physicochemical Profile

8-Isomulberrin hydrate is a prenylated flavone derivative.[1] Structurally, it is an isomer of

Mulberrin (C2sH2606) that has crystallized with a water molecule, stabilizing its lattice structure.
Its thermal behavior is governed by the presence of this lattice water and the rigidity of the
prenylated flavonoid skeleton.

Core Specifications
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Specification

Chemical Name

8-Isomulberrin hydrate

CAS Registry Number

1432063-35-8

Molecular Formula

C25H2807 (Monohydrate form of C2sH2606)

Molecular Weight

440.49 g/mol

Class

Prenylated Flavonoid (Morusin/Mulberrin

analog)

Theoretical Water Content

4.09% (w/w) for Monohydrate

Appearance

Yellow crystalline powder

Solubility

Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

Thermal Analysis: Expected Behaviors & Critical

Events

The thermal profile of 8-lsomulberrin hydrate is characterized by three distinct

thermodynamic events: Dehydration, Fusion (Melting), and Thermal Degradation.

Thermogravimetric Analysis (TGA)[1]

e Event 1: Dehydration (60°C — 130°C)

o Mechanism: Release of stoichiometric water from the crystal lattice.

o Expected Mass Loss: ~4.1% (consistent with monohydrate stoichiometry:

)

o Interpretation: A distinct step in this range confirms the hydrate form. Absence of this step

indicates the anhydrous form or surface-adsorbed moisture only.

o Event 2: Stability Plateau (130°C — 240°C)[1]
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o Mechanism: Anhydrous crystalline phase remains stable. No significant mass loss should
occur here.

o Event 3: Decomposition (>260°C)

o Mechanism: Oxidative degradation of the prenyl side chains and fragmentation of the
benzopyrone ring.

Differential Scanning Calorimetry (DSC)

e Endotherm 1 (Broad, 80°C — 120°C): Corresponds to the enthalpy of dehydration
(desolvation).

o Endotherm 2 (Sharp, ~210°C — 250°C): Represents the melting point of the anhydrous
crystal. Note: Isomeric analogs like Morusin melt approx. 214-216°C; 8-Isomulberrin is
expected to fall within a similar range.[1]

o Exotherm (Post-Melting): Immediate decomposition or polymerization often follows melting in
prenylated flavonoids.

Experimental Protocols

To ensure reproducibility and data integrity (E-E-A-T), follow these standardized workflows.

Protocol A: Thermogravimetric Analysis (TGA)

Objective: Quantify hydration state and thermal stability limit.

Sample Prep: Tare a platinum or alumina pan. Weigh 3-5 mg of 8-lsomulberrin hydrate.

Atmosphere: Purge with dry Nitrogen (

) at 50 mL/min to prevent early oxidation.

Ramp: Heat from 30°C to 400°C at a rate of 10°C/min.

Validation: The first derivative of the weight loss curve (DTG) should show a peak centered
around 100°C for water loss.
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Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Determine melting point and enthalpy of fusion.

e Sample Prep: Weigh 2—4 mg into a Tzero aluminum pan. Crimp with a pinhole lid (allows
water vapor escape).

o Atmosphere: Nitrogen purge at 50 mL/min.
e Cycle:
o Equilibrate at 25°C.
o Ramp 10°C/min to 270°C.
o Optional: Cool to 25°C and reheat to check for glass transition (
) if the sample becomes amorphous.

e Analysis: Integrate the melting peak to calculate
(J/9).

Visualization of Thermal & Experimental Logic
Diagram 1: Thermal Degradation Pathway

This flowchart illustrates the phase transitions of 8-lsomulberrin hydrate under thermal stress.
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Isomulberrin Melt
(Liquid Phase)

Click to download full resolution via product page

Caption: Stepwise thermal evolution of 8-lsomulberrin hydrate from solvated crystal to

decomposition.
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Diagram 2: Experimental Characterization Workflow

A logic gate for validating the compound's identity and state.

Sample: 8-Isomulberrin Hydrate

Run TGA Run DSC
(30-400°C, 10K/min, N2) (25-270°C, 10K/min, N2)

Mass Loss ~4.1% @ <120°C? Sharp Endotherm @ >200°C?
&les

Confirmed: Monohydrate Form Result: Anhydrous/Surface Water Confirmed: High Purity Crystal

Click to download full resolution via product page
Caption: Decision tree for validating the hydration state and purity of 8-Isomulberrin samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-8-isomulberrin-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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